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Compound of Interest

Compound Name:
2-Bromo-4,6-dinitro-N-

phenylaniline

CAS No.: 91330-95-9

Cat. No.: B14947483

Get Quote

A Note to the Researcher:

Following a comprehensive search for a Safety Data Sheet (SDS) specific to 2-Bromo-4,6-
dinitro-N-phenylaniline, it has been determined that a dedicated and verified SDS for this

exact compound is not readily available in public databases or from major chemical suppliers at

this time. The available safety information consistently pertains to the related but structurally

distinct compound, 2-Bromo-4,6-dinitroaniline (CAS 1817-73-8), which lacks the N-phenyl

substitution.

Scientific Integrity and User Safety are paramount. Extrapolating safety data from a different,

albeit structurally similar, molecule would be scientifically unsound and potentially hazardous.

The addition of a phenyl group to the amine can significantly alter the chemical and

toxicological properties of the molecule, including but not limited to its reactivity, absorption,

distribution, metabolism, and excretion (ADME) profile, as well as its specific health hazards.

Therefore, this guide cannot be completed as requested. It is strongly advised that any

researcher intending to synthesize or handle 2-Bromo-4,6-dinitro-N-phenylaniline perform a
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thorough risk assessment and, if possible, obtain or generate experimental safety data before

proceeding.

For reference and comparative purposes only, a summary of the available information for the

related compound, 2-Bromo-4,6-dinitroaniline, is provided below. This information should NOT

be used as a substitute for a specific SDS for 2-Bromo-4,6-dinitro-N-phenylaniline.

Reference Information: 2-Bromo-4,6-dinitroaniline
(CAS 1817-73-8)
This section provides a brief overview of the safety information for 2-Bromo-4,6-dinitroaniline. It

is intended for informational purposes only and to highlight the types of data that would be

necessary for a complete safety assessment of 2-Bromo-4,6-dinitro-N-phenylaniline.

Chemical Identification
Property Value Source

Chemical Name 2-Bromo-4,6-dinitroaniline [1][2]

CAS Number 1817-73-8 [2][3][4]

Molecular Formula C₆H₄BrN₃O₄ [1][2][3][4]

Molecular Weight 262.02 g/mol [1][2][3][4]

Synonyms
6-Bromo-2,4-dinitroaniline, 2,4-

Dinitro-6-bromoaniline
[5][6]

Hazard Identification
2-Bromo-4,6-dinitroaniline is generally classified as a hazardous substance. The primary

hazards identified from various sources include:

Flammability: It is considered a flammable solid.[5]

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.[5][7]

Skin Irritation: Causes skin irritation.[3][7]
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Eye Irritation: Causes serious eye irritation.[3][7]

Respiratory Irritation: May cause respiratory tract irritation.[3][5]

Sensitization: May cause an allergic skin reaction.[3]

First-Aid Measures
Standard first-aid procedures for chemical exposure are recommended:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.[3][5]

Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing and shoes. Get medical attention if irritation develops.[3][5]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse mouth and

drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.

Get medical aid immediately.[5]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[5][8]

Handling and Storage
Proper handling and storage procedures are crucial to minimize risk:

Handling: Minimize dust generation and accumulation.[5] Avoid contact with eyes, skin, and

clothing.[5] Use with adequate ventilation.[5]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[3][5]

Keep containers tightly closed.[5] Keep away from sources of ignition.[5][9]

Physical and Chemical Properties
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Property Value Source

Appearance
Bright yellow to orange

powder/solid
[1][6][9]

Melting Point 151-153 °C [2][9]

Solubility Insoluble in water. [9][10]

Conclusion and Path Forward
The absence of a specific Safety Data Sheet for 2-Bromo-4,6-dinitro-N-phenylaniline
prevents the creation of a detailed and reliable technical guide. Researchers and drug

development professionals are strongly urged to:

Not use the safety data for 2-Bromo-4,6-dinitroaniline as a direct substitute.

Conduct a comprehensive literature search for any toxicological or safety studies that may

have been published on 2-Bromo-4,6-dinitro-N-phenylaniline.

If synthesizing the compound, treat it as a substance of unknown and potentially high toxicity.

Implement the highest level of safety precautions, including the use of appropriate personal

protective equipment (PPE), engineering controls (e.g., fume hood), and have emergency

procedures in place.

Consider obtaining analytical services to determine the physicochemical and toxicological

properties of the compound before proceeding with extensive research.

The commitment to scientific integrity and safety necessitates acknowledging the limits of

available information and proceeding with the utmost caution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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